Cas no 58750-70-2 (Ethanone, 2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)- (9CI))

• Product Name: Ethanone, 2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)- (9CI)
• CAS No: 58750-70-2
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 948981
• PubChem ID: 45081157
• Update Time: 2025-04-19

Ethanone, 2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)- (9CI)
• 2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)ethanone
• ETHANONE, 2-CHLORO-2-FLUORO-1-(4-METHOXY-3-METHYLPHENYL)-
• 2-Chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)ethan-1-one
• DTXSID20664401
• Ethanone,2-chloro-2-fluoro-1-(4-methoxy-3-methylphenyl)-(9ci)
• DB-287372
• 58750-70-2

• Inchi： 1S/C10H10ClFO2/c1-6-5-7(9(13)10(11)12)3-4-8(6)14-2/h3-5,10H,1-2H3
• InChI Key： VPEMKGMQSPYZKC-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC=C(C(C)=C1)OC)=O)F

Computed Properties

• Exact Mass: 216.035
• Monoisotopic Mass: 216.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3A^2